Cas no 1018135-77-7 (Methyl 4-amino-2-methylquinoline-6-carboxylate)

• Product Name: Methyl 4-amino-2-methylquinoline-6-carboxylate
• CAS No: 1018135-77-7
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 4822372
• Update Time: 2025-06-14

Methyl 4-amino-2-methylquinoline-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-2-methylquinoline-6-carboxylate
• BBL031777
• STK652553
• ST51063364
• Methyl 4-amino-2-methylquinoline-6-carboxylate

• Inchi： 1S/C12H12N2O2/c1-7-5-10(13)9-6-8(12(15)16-2)3-4-11(9)14-7/h3-6H,1-2H3,(H2,13,14)
• InChI Key： GCWAAIDZQLXZNW-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC2C(C=1)=C(C=C(C)N=2)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 270
• XLogP3: 1.8
• Topological Polar Surface Area: 65.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines

Additional information on Methyl 4-amino-2-methylquinoline-6-carboxylate

Comprehensive Overview of Methyl 4-amino-2-methylquinoline-6-carboxylate (CAS No. 1018135-77-7): Properties, Applications, and Research Insights

Methyl 4-amino-2-methylquinoline-6-carboxylate (CAS No. 1018135-77-7) is a specialized organic compound belonging to the quinoline family, a class of heterocyclic compounds widely studied for their diverse chemical and biological properties. With the molecular formula C₁₂H₁₂N₂O₂, this compound features a methyl ester group at the 6-position and an amino substituent at the 4-position of the quinoline core. Its structural uniqueness makes it a valuable intermediate in pharmaceutical research, material science, and agrochemical applications.

The growing interest in quinoline derivatives stems from their versatility in drug discovery, particularly in the development of antimicrobial, anticancer, and anti-inflammatory agents. Researchers frequently search for "Methyl 4-amino-2-methylquinoline-6-carboxylate synthesis" or "CAS 1018135-77-7 applications," reflecting its relevance in modern chemistry. Recent studies highlight its potential as a building block for fluorescent probes, owing to the quinoline scaffold's inherent photophysical properties, which align with trends in bioimaging and diagnostics.

From a synthetic perspective, Methyl 4-amino-2-methylquinoline-6-carboxylate is often prepared via multi-step reactions involving condensation, cyclization, and esterification. Its amino and ester functional groups offer sites for further derivatization, enabling the creation of libraries of compounds for high-throughput screening. This adaptability addresses common search queries like "modification of quinoline carboxylates" or "1018135-77-7 reactivity," which are frequently explored in academic and industrial settings.

In the context of sustainability, the compound’s role in green chemistry initiatives has gained attention. Innovations in catalytic methods to synthesize Methyl 4-amino-2-methylquinoline-6-carboxylate with reduced waste and energy consumption resonate with the global push for environmentally friendly processes. Searches for "eco-friendly quinoline synthesis" or "CAS 1018135-77-7 green chemistry" underscore this trend, making the compound a subject of interest beyond traditional applications.

Quality control and analytical characterization of Methyl 4-amino-2-methylquinoline-6-carboxylate are critical for ensuring reproducibility in research. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify purity and structure, topics often queried as "CAS 1018135-77-7 analytical methods." Suppliers and researchers prioritize these protocols to meet regulatory standards and maintain consistency in experimental outcomes.

Looking ahead, the demand for functionalized quinolines like Methyl 4-amino-2-methylquinoline-6-carboxylate is expected to rise, driven by advancements in medicinal chemistry and materials engineering. Its integration into interdisciplinary research—spanning nanotechnology, optoelectronics, and drug delivery—positions it as a compound of enduring significance. By addressing both foundational knowledge and emerging trends, this overview aims to serve as a authoritative resource for professionals navigating the complexities of quinoline chemistry.